Cas no 1806772-35-9 (Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate)

Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its structure, featuring difluoromethyl, nitro, and trifluoromethoxy substituents, enhances reactivity and stability, making it a valuable intermediate for synthesizing biologically active compounds. The presence of multiple fluorine atoms contributes to improved lipophilicity and metabolic resistance, which are advantageous in the development of crop protection agents and medicinal candidates. The ester functionality at the 2-position allows for further derivatization, facilitating diverse chemical modifications. This compound is particularly suited for applications requiring selective fluorination and nitro-group reactivity in heterocyclic systems.

Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate structure

1806772-35-9 structure

Product Name:Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

CAS No:1806772-35-9

MF:C₉H₅F₅N₂O₅

MW:316.138419866562

CID:4843844

Update Time:2025-06-14

Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate
- Inchi： 1S/C9H5F5N2O5/c1-20-8(17)5-6(21-9(12,13)14)4(16(18)19)2-3(15-5)7(10)11/h2,7H,1H3
- InChI Key： ZSZUEIDVMHSHGW-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=C(C(C(=O)OC)=N1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 399
XLogP3: 2.7
Topological Polar Surface Area: 94.2

Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029081433-1g	Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate	1806772-35-9	97%	1g	$1,445.30	2022-03-31

Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Additional information on Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806772-35-9)

The compound Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806772-35-9) is a highly specialized pyridine derivative with significant applications in modern agrochemical and pharmaceutical research. Its unique molecular structure, featuring difluoromethyl, nitro, and trifluoromethoxy functional groups, makes it a valuable intermediate for synthesizing advanced crop protection agents and bioactive molecules. This article delves into its properties, synthesis, and relevance in addressing contemporary challenges like sustainable agriculture and drug discovery.

In recent years, the demand for fluorinated compounds such as Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated pyridine synthesis" or "nitro-trifluoromethoxy compounds" to explore their potential in pesticide formulation and medicinal chemistry. The compound’s CAS No. 1806772-35-9 is often referenced in patents related to herbicide resistance management, aligning with global trends toward precision farming.

The synthesis of Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate typically involves multi-step reactions, including halogenation, nitration, and esterification. Its difluoromethyl group contributes to lipophilicity, a critical factor in cell membrane penetration, while the trifluoromethoxy moiety enhances electron-withdrawing effects. These attributes are frequently discussed in forums focusing on "SAR studies of pyridines" or "fluorine in agrochemicals," highlighting its role in optimizing molecular design.

From an industrial perspective, CAS 1806772-35-9 is pivotal in developing next-generation pesticides with lower environmental impact. Queries like "eco-friendly nitro compounds" or "pyridine carboxylate applications" reflect growing interest in sustainable alternatives. The compound’s nitro group also enables further functionalization, making it a versatile building block for heterocyclic chemistry.

In summary, Methyl 6-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate exemplifies the intersection of fluorine chemistry and agricultural innovation. Its CAS No. 1806772-35-9 serves as a key identifier for researchers exploring crop science and drug development, underscoring its importance in advancing green chemistry solutions.